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Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the melting and boiling points of
2,5-Dibromopyridine, a key intermediate in organic synthesis, particularly for pharmaceuticals
and agrochemicals.[1] The document outlines the physical constants, the experimental
protocols for their determination, and a visual representation of a common synthetic pathway.

Core Physicochemical Data

2,5-Dibromopyridine is typically an off-white to brown crystalline powder.[1][2] Its key physical
properties are summarized below. The consistency of the data across multiple sources
indicates well-established values for this compound.

Property Value Source
Melting Point 92-95 °C [21[3114]
93.0t0 95.0 °C [5]

90-95 °C [1]

94 °C [6]

Boiling Point 235°C [41[5]
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Experimental Protocols for Determination

The following sections detail the standard methodologies for determining the melting and
boiling points of solid organic compounds like 2,5-Dibromopyridine.

The melting point of a crystalline solid is a critical indicator of its purity.[7] Pure compounds
typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress
the melting point and broaden the range.[7][8] The most common laboratory method is the
capillary tube technique, often performed with a melting point apparatus (e.g., Mel-Temp) or a
Thiele tube.[7][9]

Methodology: Capillary Method

o Sample Preparation: A small quantity of dry, finely powdered 2,5-Dibromopyridine is packed
into a glass capillary tube (sealed at one end) to a height of 2-3 mm.[9] The sample must be
well-packed to ensure uniform heat transfer.[9]

o Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (like a Thiele
tube) adjacent to a calibrated thermometer.[7][10]

e Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an
approximate melting point. For an accurate measurement, the heating rate is slowed to
approximately 1-2°C per minute as the temperature approaches the expected melting point.

[7]

o Observation and Measurement: The melting point range is recorded from the temperature at
which the first droplet of liquid appears to the temperature at which the entire sample has
completely liquefied.[7][9]

The boiling point is the temperature at which a liquid's vapor pressure equals the applied
atmospheric pressure.[11] For high-boiling-point solids like 2,5-Dibromopyridine, the
determination is made on the molten compound, typically using methods like distillation or a
micro-scale technique with a Thiele tube.[11][12]

Methodology: Thiele Tube Method (for small quantities)
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e Sample Preparation: A small amount of the sample (a few milliliters of the molten compound)
is placed in a small test tube.[13]

e Apparatus Setup: The test tube is attached to a thermometer with the bulb positioned next to
the sample. A capillary tube, sealed at one end, is inverted and placed inside the test tube
with its open end submerged in the liquid.[11]

o Heating: The entire assembly is heated in a Thiele tube filled with a high-boiling-point liquid
(e.g., mineral oil). Heating the side arm of the Thiele tube creates a convection current,
ensuring uniform temperature distribution.[12]

o Observation and Measurement: As the sample is heated, the air trapped in the capillary tube
expands and escapes, creating a stream of bubbles.[11] The heating is continued until a
steady and rapid stream of bubbles emerges. The heat source is then removed. The liquid
will begin to cool, and the point at which the bubbling stops and the liquid is drawn back into
the capillary tube is recorded as the boiling point.[12]

Synthesis Workflow Visualization

2,5-Dibromopyridine is often synthesized from 2-amino-5-bromopyridine via a Sandmeyer-
type reaction. The following diagram illustrates a typical experimental workflow for this chemical
transformation.[2][14]
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Step 1: Diazotization

Dissolve 2-amino-5-bromopyridine
in 47% aq. HBr

Cool mixture to 0-5 °C
(Ice-water bath)

Slowly add ag. NaNO2 solution
(maintain T <5 °C)

Stir for 30 minutes

|
}Reaction Mixture
!

Step 2: WorkJIup & Isolation

Neutralize with NaOH solution
(maintain T < 25 °C)

Extract with Diethyl Ether
(3%)

Dry organic layer
(anhydrous Na2S04)

Filter to remove desiccant

Evaporate solvent
(reduced pressure)

Suspend residue in Heptane

Collect product by Filtration

Final Rroduct

2,5-Dibromopyridine

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dibromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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